5-[2-(azepan-1-yl)-2-oxoethoxy]-2-[(4-phenylpiperazin-1-yl)methyl]-4H-pyran-4-one

• IUPAC Name: 5-[2-(azepan-1-yl)-2-oxoethoxy]-2-[(4-phenylpiperazin-1-yl)methyl]pyran-4-one
• InChI: InChI=1S/C24H31N3O4/c28-22-16-21(17-25-12-14-26(15-13-25)20-8-4-3-5-9-20)30-18-23(22)31-19-24(29)27-10-6-1-2-7-11-27/h3-5,8-9,16,18H,1-2,6-7,10-15,17,19H2
• InChI Key: UDCOVUXAKJVNAX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)COC2=COC(=CC2=O)CN3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C24H31N3O4
• Molecular Weight: 425.5 g/mol
• CAS No.: 898440-16-9

Description

This compound (CAS: 898440-16-9, molecular formula: C24H31N3O4, molecular weight: 425.52) features a pyran-4-one core substituted with a phenylpiperazinylmethyl group at position 2 and an azepan-1-yl-oxoethoxy chain at position 5 . The phenylpiperazine moiety is a common pharmacophore in central nervous system (CNS) targeting agents, while the azepan ring (7-membered) may influence binding kinetics compared to smaller heterocycles like piperidine or morpholine.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 5-[2-(azepan-1-yl)-2-oxoethoxy]-2-[(4-phenylpiperazin-1-yl)methyl]-4H-pyran-4-one with structurally or functionally related compounds:

Compound Name	Core Structure	Substituents	Molecular Weight	Key Features	Reference
5-[2-(azepan-1-yl)-2-oxoethoxy]-2-[(4-phenylpiperazin-1-yl)methyl]-4H-pyran-4-one	Pyran-4-one	- Position 2: (4-phenylpiperazin-1-yl)methyl - Position 5: 2-(azepan-1-yl)-2-oxoethoxy	425.52	Azepan (7-membered ring) for enhanced lipophilicity; phenylpiperazine for CNS targeting .
EHT 4063 ()	Pyran-4-one	- Position 2: (4-methylpiperazin-1-yl)methyl - Position 5: 5-(quinazolin-4-yloxy)pentyloxy	~443.44*	Quinazolinyloxy chain for kinase inhibition; methylpiperazine for solubility .
5-[(2-Chlorobenzyl)oxy]-2-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-4H-pyran-4-one ()	Pyran-4-one	- Position 2: [4-(2-fluorophenyl)piperazin-1-yl]methyl - Position 5: 2-chlorobenzyloxy	~442.87	Fluorophenyl-piperazine for selective receptor binding; chlorobenzyl for metabolic stability .
Compound 23a ()	Triazole-3-thione	- Position 2: [(4-phenylpiperazin-1-yl)methyl] - Position 4: 4-methylphenyl - Position 5: 3-chlorophenyl	449.96	Triazole-thione core for antimicrobial activity; dual aryl substituents .
V006-3992 ()	Pyran-4-one	- Position 2: [4-(2-phenylbutanoyl)piperazin-1-yl]methyl - Position 5: 4-fluorophenylmethoxy	~492.53	Butanoyl-piperazine for extended half-life; fluorophenylmethoxy for enhanced bioavailability .

*Molecular weight estimated based on formula.

Key Structural and Functional Insights:

Core Structure Variations: Pyran-4-one (target compound, EHT 4063, ): Favored for hydrogen bonding via the ketone oxygen.

Piperazine Substitutions :

• 4-Phenylpiperazine (target compound, ): Common in dopamine/serotonin receptor ligands.
• 4-Fluorophenylpiperazine (): Enhances selectivity for adrenergic receptors .
• 4-Methylpiperazine (EHT 4063): Improves aqueous solubility .

Side Chain Modifications :

• Azepan-1-yl-oxoethoxy (target compound): A 7-membered ring may reduce rigidity, enhancing membrane permeability .
• Quinazolinyloxy (EHT 4063): Imparts kinase inhibitory activity .
• Chlorobenzyloxy (): Increases metabolic stability via steric hindrance .

Research Findings:

• Synthetic Yields : Compound 23a () achieved 79% yield with phenylpiperazinylmethyl substitution, suggesting efficient synthesis of similar derivatives .
• Physicochemical Properties : Azepan’s larger ring size (vs. morpholine or piperidine) may improve lipophilicity, impacting blood-brain barrier penetration .